2-chloro-N-(3-methylbutyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(3-methylbutyl)-4-nitrobenzamide
• InChI: InChI=1S/C12H15ClN2O3/c1-8(2)5-6-14-12(16)10-4-3-9(15(17)18)7-11(10)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,16)
• InChI Key: LHNGSTCHFFCZOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

2-chloro-N-(3-methylbutyl)-4-nitrobenzamide, also known as Chloramphenicol, is a broad-spectrum antibiotic that is commonly used in the laboratory for research purposes. It was first discovered in 1947 and has since been used extensively in the field of microbiology due to its ability to inhibit bacterial protein synthesis.

Mechanism of Action

2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol works by inhibiting bacterial protein synthesis. It binds to the 50S subunit of the bacterial ribosome, preventing the formation of peptide bonds between amino acids. This inhibits the synthesis of bacterial proteins, leading to bacterial death.
Biochemical and Physiological Effects:
2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol has been shown to have both biochemical and physiological effects. Biochemically, it inhibits the synthesis of bacterial proteins, leading to bacterial death. Physiologically, it has been shown to have effects on the immune system, including the suppression of lymphocyte proliferation.

Advantages and Limitations for Lab Experiments

One advantage of 2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol is its broad-spectrum activity against a wide range of bacteria. It is also relatively stable and easy to use in laboratory experiments. However, one limitation is its potential toxicity to human cells, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol. One area of interest is the development of new antibiotics that target bacterial protein synthesis in a more specific and effective manner. Another area of interest is the study of the immune system and the effects of antibiotics on immune function. Finally, there is a need for further research into the potential toxicity of 2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol and its effects on human cells.

Synthesis Methods

The synthesis of 2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol involves the reaction of p-nitrophenol with thionyl chloride to form p-nitrophenyl chloride. This compound is then reacted with 3-methylbutanol and sodium hydroxide to form 3-methylbutyl-p-nitrophenyl ether. The final step involves the reaction of this compound with chloroacetyl chloride to form 2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol.

Scientific Research Applications

2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol is commonly used in the laboratory for research purposes, particularly in the field of microbiology. It is used to study bacterial protein synthesis and its inhibition by antibiotics. 2-chloro-N-(3-methylbutyl)-4-nitrobenzamidecol is also used to study the effects of antibiotics on bacterial growth and survival.